Cas no 2138127-75-8 (3-(cyclobutylmethoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride
• CAS No: 2138127-75-8
• MF: C₈H₁₅ClO₃S
• MW: 226.720900774002
• CID: 6205232
• PubChem ID: 165499063
• Update Time: 2025-06-22

3-(cyclobutylmethoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride
• 2138127-75-8
• EN300-1145283

• Inchi： 1S/C8H15ClO3S/c9-13(10,11)6-2-5-12-7-8-3-1-4-8/h8H,1-7H2
• InChI Key： FLBKPEFRLIYCHG-UHFFFAOYSA-N
• SMILES： ClS(CCCOCC1CCC1)(=O)=O

Computed Properties

• Exact Mass: 226.0430432g/mol
• Monoisotopic Mass: 226.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride

3-(Cyclobutylmethoxy)Propane-1-Sulfonyl Chloride: A Comprehensive Overview

3-(Cyclobutylmethoxy)propane-1-sulfonyl chloride, also known by its CAS number 2138127-75-8, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with a cyclobutylmethoxy substituent. The sulfonyl chloride group is highly reactive, making this compound a valuable intermediate in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds.

The molecular structure of 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride consists of a propane backbone with a sulfonyl chloride group at the 1-position and a cyclobutylmethoxy group at the 3-position. This arrangement imparts both steric and electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable applications of this compound is in the synthesis of bioactive molecules. Researchers have utilized 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride as an intermediate in the development of novel drugs targeting various diseases, including cancer and inflammatory conditions. The sulfonyl chloride group serves as an excellent electrophile, enabling the formation of stable sulfonamides when reacted with amines. This property has made it a valuable tool in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in polymer chemistry. The cyclobutylmethoxy group introduces rigidity into the molecule, which can be exploited to create materials with enhanced mechanical properties. Recent advancements in polymer synthesis have demonstrated how incorporating such groups can lead to polymers with improved thermal stability and mechanical strength.

The synthesis of 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride typically involves multi-step reactions, often starting from readily available starting materials such as cyclobutanol and propane sulfonyl chloride. The reaction conditions are carefully optimized to ensure high yields and purity. Recent research has focused on developing more environmentally friendly synthesis methods, such as using microwave-assisted techniques or catalytic systems that minimize waste and energy consumption.

The reactivity of this compound is influenced by several factors, including the electronic nature of substituents and steric hindrance around the reactive sites. Studies have shown that the cyclobutylmethoxy group can act as an electron-donating substituent, thereby modulating the reactivity of the sulfonyl chloride group. This understanding has been instrumental in designing more efficient synthetic pathways for related compounds.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its reactivity, it does not pose any specific hazards beyond those typically associated with sulfonyl chlorides. Proper ventilation and personal protective equipment are recommended during its use.

Looking ahead, ongoing research continues to explore new applications for 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride. Its potential in green chemistry and sustainable materials development is particularly promising. By leveraging its unique properties, scientists aim to contribute to advancements in both academic research and industrial applications.

In conclusion, 3-(cyclobutylmethoxy)propane-1-sulfonyl chloride stands out as a significant compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool for chemists seeking to develop innovative solutions in drug discovery, materials science, and beyond.